Cas no 438221-00-2 (3-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)adamantane-1-carboxylic acid)

• Product Name: 3-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)adamantane-1-carboxylic acid
• CAS No: 438221-00-2
• MF: C₁₃H₁₈N₄O₂
• MW: 262.307622432709
• MDL: MFCD03074336
• CID: 3058681
• PubChem ID: 4260359
• Update Time: 2025-04-21

3-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)adamantane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-Methyl-tetrazol-2-yl)-adamantane-1-carboxylic acid
• 3-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)adamantane-1-carboxylic acid
• 3-(5-methyl-2H-tetrazol-2-yl)tricyclo[3.3.1.1~3,7~]decane-1-carboxylic acid
• CCG-353959
• 3-(5-methyl-2H-tetraazol-2-yl)-1-adamantanecarboxylic acid
• EN300-228222
• 3-(5-methyltetrazol-2-yl)adamantane-1-carboxylic acid
• 3-(5-METHYL-2H-1,2,3,4-TETRAAZOL-2-YL)-1-ADAMANTANECARBOXYLIC ACID
• AKOS016345001
• HMS1700H05
• 3-(5-methyl-1,2,3,4-tetrazol-2-yl)adamantane-1-carboxylic acid
• NSA22100
• Oprea1_556608
• STK348961
• BBL039594
• CS-0240398
• AKOS000301579
• 3-(5-Methyl-2H-tetraazol-2-yl)adamantane-1-carboxylic acid
• AK-968/41170061
• MFCD03074336
• 438221-00-2

• MDL： MFCD03074336
• Inchi： 1S/C13H18N4O2/c1-8-14-16-17(15-8)13-5-9-2-10(6-13)4-12(3-9,7-13)11(18)19/h9-10H,2-7H2,1H3,(H,18,19)
• InChI Key： YUUZUFCTNHPCED-UHFFFAOYSA-N
• SMILES： OC(C12CC3CC(C1)CC(C3)(C2)N1N=NC(C)=N1)=O

Computed Properties

• Exact Mass: 262.14297583Da
• Monoisotopic Mass: 262.14297583Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 80.9Ų

3-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)adamantane-1-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles